Cas no 490-03-9 (2-Cyclohexen-1-one,2-hydroxy-3-methyl-6-(1-methylethyl)-)

• Product name: 2-Cyclohexen-1-one,2-hydroxy-3-methyl-6-(1-methylethyl)-
• CAS No: 490-03-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 330307

2-Cyclohexen-1-one,2-hydroxy-3-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-hydroxy-3-methyl-6-(1-methylethyl)-
• 2-hydroxy-3-methyl-6-propan-2-ylcyclohex-2-en-1-one
• 2-hydroxy-6-(isopropyl)-3-methylcyclohex-2-en-1-one
• 2-Hydroxypiperitone
• Barosma camphor
• Buccocamphor
• Buchu camphor
• Diosphenol
• 2-Hydroxy-6-isopropyl-3-methyl-2-cyclohexen-1-one

• Inchi： InChI=1S/C10H16O2/c1-6(2)8-5-4-7(3)9(11)10(8)12/h6,8,11H,4-5H2,1-3H3
• InChI Key： QSIMLPCPCXVYDD-UHFFFAOYSA-N
• SMILES： OC1=C(C)CCC(C(C)C)C1=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: 30
• XLogP3: 2

Experimental Properties

• Density: d499.2 0.9542
• Melting Point: 83°
• Boiling Point: bp760 233° (dec); bp10 109°
• Flash Point: 119.9°C
• Refractive Index: nD99.8 1.4607
• PSA: 37.3
• FEMA: 4143 | (+/-)-2-HYDROXYPIPERITONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids